Cas no 61575-88-0 (1,3-Cyclohexanedione, 4,6-bis(1,1-dimethylethyl)-, cis-)

• Product Name: 1,3-Cyclohexanedione, 4,6-bis(1,1-dimethylethyl)-, cis-
• CAS No: 61575-88-0
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 474243
• PubChem ID: 15128277
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 4,6-bis(1,1-dimethylethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 4,6-bis(1,1-dimethylethyl)-, cis-
• (4R,6S)-4,6-ditert-butylcyclohexane-1,3-dione
• DTXSID60568656
• 61575-88-0
• (4R,6S)-4,6-Di-tert-butylcyclohexane-1,3-dione

• Inchi： 1S/C14H24O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)8-11(9)15/h9-10H,7-8H2,1-6H3/t9-,10+
• InChI Key： PBOAZMIKLGFMSU-AOOOYVTPSA-N
• SMILES： O=C1CC([C@H](C(C)(C)C)C[C@@H]1C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14